Cas no 105275-30-7 (5,6,7,8-tetrahydro-5,8-Methanoisoquinoline)

• Product Name: 5,6,7,8-tetrahydro-5,8-Methanoisoquinoline
• CAS No: 105275-30-7
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 126662
• PubChem ID: 13752705
• Update Time: 2025-04-18

5,6,7,8-tetrahydro-5,8-Methanoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-5,8-Methanoisoquinoline
• 5,8-Methanoisoquinoline,5,6,7,8-tetrahydro-
• 5,8-Methanoisoquinoline,5,6,7,8-tetrahydro-(9CI)
• 105275-30-7
• SCHEMBL10716565
• 4-azatricyclo[6.2.1.02,7]undeca-2(7),3,5-triene

• Inchi： 1S/C10H11N/c1-2-8-5-7(1)9-3-4-11-6-10(8)9/h3-4,6-8H,1-2,5H2
• InChI Key： KEOGOWFYJDDASA-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)C1CCC2C1

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives